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Compound of Interest

Compound Name: 3-Benzoylphenylacetonitrile

Cat. No.: B023885 Get Quote

In-Depth Technical Guide to 3-
Benzoylphenylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Benzoylphenylacetonitrile, a

key chemical intermediate in the synthesis of the non-steroidal anti-inflammatory drug (NSAID)

Ketoprofen. This document details its chemical and physical properties, provides an

experimental protocol for its synthesis, and outlines its primary application in pharmaceutical

manufacturing. Safety and handling information are also included to ensure proper laboratory

practices.

Chemical Identity and Properties
3-Benzoylphenylacetonitrile, also known as 3-(cyanomethyl)benzophenone, is a nitrile-

containing aromatic ketone. Its chemical structure and fundamental properties are summarized

below.
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Property Value Reference

CAS Number 21288-34-6 [1]

Molecular Formula C₁₅H₁₁NO [1]

Molecular Weight 221.25 g/mol [1]

Synonyms

(3-Benzoylphenyl)acetonitrile,

2-(3-

benzoylphenyl)acetonitrile, 3-

(Cyanomethyl)benzophenone,

m-Benzoylphenylacetonitrile

[1]

Appearance Yellow Oil [1]

Storage
Sealed in a dry environment at

room temperature.
[1]

Further physical properties such as melting point, boiling point, and solubility are not

consistently reported in publicly available literature, reflecting its primary use as a transient

intermediate.

Synthesis of 3-Benzoylphenylacetonitrile
The most common synthetic route to 3-Benzoylphenylacetonitrile involves the conversion of

3-methylbenzophenone. This process is a crucial step in the overall synthesis of Ketoprofen.[2]

Experimental Protocol: Synthesis from 3-
Methylbenzophenone
This two-step protocol describes the bromination of 3-methylbenzophenone followed by

cyanation to yield 3-Benzoylphenylacetonitrile.

Step 1: Bromination of 3-Methylbenzophenone to form 3-(Bromomethyl)benzophenone

Reagents: 3-methylbenzophenone, N-Bromosuccinimide (NBS), Benzoyl peroxide (initiator).

Procedure:
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Dissolve 3-methylbenzophenone in a suitable solvent such as carbon tetrachloride.

Add N-Bromosuccinimide and a catalytic amount of benzoyl peroxide.

Reflux the mixture with irradiation from a heat lamp to initiate the radical bromination.

Monitor the reaction by TLC until the starting material is consumed.

Cool the reaction mixture and filter off the succinimide byproduct.

Evaporate the solvent under reduced pressure to yield crude 3-

(bromomethyl)benzophenone, which can be used in the next step without further

purification.

Step 2: Cyanation of 3-(Bromomethyl)benzophenone

Reagents: 3-(bromomethyl)benzophenone, Sodium cyanide (NaCN).

Procedure:

Dissolve the crude 3-(bromomethyl)benzophenone in a polar aprotic solvent like

dimethylformamide (DMF) or acetone.

Add sodium cyanide to the solution.

Stir the reaction mixture at room temperature. The reaction is typically complete within a

few hours.

Monitor the progress by TLC.

Upon completion, pour the reaction mixture into water and extract the product with a

suitable organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to obtain 3-Benzoylphenylacetonitrile.[2]

Logical Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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